7-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 7-chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C6H5ClN4/c1-4-9-6-8-3-2-5(7)11(6)10-4/h2-3H,1H3
• InChI Key: JYEPRFDISCYQOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC=NC2=N1)Cl
• Molecular Formula: C6H5ClN4
• Molecular Weight: 168.58 g/mol
• CAS RN: 1378888-26-6

Description

“7-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine” is a chemical compound that belongs to the class of triazolopyrimidines. Triazolopyrimidines are widely used in the design of various medicinal agents.

Synthesis Analysis

The synthesis of triazolopyrimidines involves a process related to the Biginelli-like reaction, using hydrates of arylglyoxals, β-dicarbonyl compounds, and 1H-1,2,4-triazol-5-amine. The reaction can be carried out in either a sequential or one-pot procedure. In another synthesis method, the cyclization of H-1,2,4-triazol-5-amine and ethyl 4-chloro-3-oxobutanoate in acetic acid generated a compound, which was then converted to 7-chloro-5-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine in phosphorus oxychloride (POCl3).

Molecular Structure Analysis

The molecular structure of “7-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine” can be viewed using computational chemistry software. The compound has a molecular weight of 150.1380.

Scientific Research Applications

Anticancer Properties

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Antimalarial Activity

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Pharmacological Studies

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Space Charge Layer Studies

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Synthetic Approaches

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Future Directions

The future directions for “7-Chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine” could involve further exploration of its biological activities, given the promising physiological activity of related compounds. Additionally, the development of more efficient synthesis methods could be a valuable area of research.